Cas no 637-49-0 (DL-Coniine Hydrobromide)

• Product Name: DL-Coniine Hydrobromide
• CAS No: 637-49-0
• MF: C₈H₁₈BrN
• MW: 208.139221668243
• CID: 512551
• Update Time: 2026-04-29

DL-Coniine Hydrobromide Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-propyl-,hydrobromide (1:1), (2S)-
• DL-CONIIN HYDROBROMIDE
• (S)-2-Propylpiperidine hydrobromide
• 2-propylpiperidinium bromide
• Coniine hydrobromide
• Piperidine, 2-propyl-, hydrobromide, (S)- (9CI)
• UNII-92KKC0S28T
• DL-Coniine Hydrobromide

Computed Properties

• Exact Mass: 207.062262
• Monoisotopic Mass: 207.062262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 71
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.6

Experimental Properties

• Melting Point: 211°
• Boiling Point: 166.2°C at 760 mmHg
• Flash Point: 48.4°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on DL-Coniine Hydrobromide

Comprehensive Analysis of DL-Coniine Hydrobromide (CAS No. 637-49-0): Properties, Applications, and Research Insights

DL-Coniine Hydrobromide (CAS No. 637-49-0) is a chemically significant alkaloid derivative widely studied for its unique structural and pharmacological characteristics. As a hydrobromide salt of DL-Coniine, this compound has garnered attention in organic synthesis, biochemical research, and niche pharmaceutical applications. Its molecular formula, C₈H₁₇N·HBr, reflects a piperidine alkaloid backbone, which is central to its reactivity and biological interactions.

In recent years, the demand for specialized alkaloids like DL-Coniine Hydrobromide has surged due to their utility in neuropharmacology studies and natural product synthesis. Researchers frequently explore its role as a chiral building block or reference standard in analytical chemistry. The compound’s crystalline form and solubility profile (freely soluble in water and ethanol) make it suitable for controlled experimental conditions, aligning with trends favoring high-purity reagents in life sciences.

A key area of interest is the compound’s potential in botanical research, particularly in studying plant-derived alkaloids. With growing public fascination around natural compounds and sustainable chemistry, DL-Coniine Hydrobromide serves as a model for understanding biosynthetic pathways. This aligns with frequent search queries like "alkaloids in medicinal plants" or "synthetic routes for piperidine derivatives," highlighting its relevance in both academic and industrial settings.

From a safety and handling perspective, DL-Coniine Hydrobromide requires standard laboratory precautions, emphasizing the importance of MSDS documentation and proper ventilation. While not classified as hazardous under normal conditions, its handling protocols resonate with broader discussions on lab safety best practices—a trending topic in scientific communities. Users often search for "safe storage of alkaloid salts" or "handling hygroscopic compounds," underscoring the need for clear technical guidance.

The compound’s spectroscopic data (e.g., NMR and IR spectra) is well-documented, aiding in quality verification—a critical factor for purchasers prioritizing batch-to-batch consistency. Analytical techniques like HPLC purity testing are frequently employed, reflecting industry standards for fine chemicals. This ties into popular search terms such as "HPLC methods for alkaloid analysis" and "certification of reference materials."

Emerging applications of DL-Coniine Hydrobromide include its use in asymmetric catalysis and ligand design, areas gaining traction in green chemistry initiatives. Its structural flexibility allows modifications to create novel chiral auxiliaries, addressing the demand for eco-friendly synthetic methods. These aspects resonate with search trends like "biodegradable catalysts" and "chiral compounds in drug development."

In summary, DL-Coniine Hydrobromide (CAS No. 637-49-0) exemplifies the intersection of traditional alkaloid chemistry and modern scientific innovation. Its multifaceted roles—from research reagent to synthetic intermediate—make it a compound of enduring interest, particularly in contexts emphasizing sustainability, precision medicine, and advanced material synthesis.